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Compound of Interest

Compound Name: o-Tolyl isocyanate

Cat. No.: B037814

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

o-Tolyl isocyanate (CAS RN: 614-68-6), a member of the highly reactive isocyanate family of
compounds, presents a significant occupational hazard. This technical guide provides a
comprehensive overview of the current understanding of the risks associated with o-tolyl
isocyanate exposure. The document details the compound's physicochemical properties,
toxicological profile, and known health effects, with a focus on the underlying mechanisms of
toxicity. This guide is intended to serve as a critical resource for researchers, scientists, and
drug development professionals to ensure safe handling and to inform the development of
appropriate safety protocols and potential therapeutic interventions in cases of accidental
exposure. The primary hazards associated with o-tolyl isocyanate include severe irritation to
the skin, eyes, and respiratory tract, as well as the potential for inducing chemical sensitization,
leading to occupational asthma. The mechanism of toxicity is complex, involving direct cellular
damage, depletion of endogenous antioxidants such as glutathione, and the formation of
protein adducts that can trigger an immune response.

Physicochemical Properties of o-Tolyl Isocyanate

o-Tolyl isocyanate is a colorless to pale yellow liquid with a sharp, pungent odor. Its chemical
structure consists of an isocyanate group attached to a toluene backbone at the ortho position.
This structure confers high reactivity, particularly towards nucleophiles such as alcohols,
amines, and water.
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Property Value Reference(s)
Chemical Formula CsH7NO [1]
Molecular Weight 133.15 g/mol [1]
CAS Number 614-68-6 [1]
Appearance Colorless to pale yellow liquid [1]
Odor Sharp, pungent [1]
Boiling Point 185-186 °C [2][3]
Melting Point Not available

Flash Point 65-66 °C [2][4]
Density 1.074 g/mL at 25 °C [3]
Solubility Reacts with water [2]

Vapor Pressure

Not available

Toxicological Profile

Exposure to o-tolyl isocyanate can lead to a range of adverse health effects, from acute
irritation to chronic respiratory diseases. The toxicity is primarily driven by the high reactivity of
the isocyanate group.

Acute Toxicity

o-Tolyl isocyanate is harmful if swallowed, inhaled, or in contact with skin.[1]
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Route Species Value Reference(s)
Oral LDso Rat 975 mg/kg [5]
Dermal LDso Rat 1600 mg/kg [1]

Not available for o-
) tolyl isocyanate. For
Inhalation LCso ) [6]
m-tolyl isocyanate: 33

mg/m3 (4h, Rat)

Irritation and Corrosivity

o-Tolyl isocyanate is a potent irritant to the skin, eyes, and respiratory system.[1][7] Direct
contact can cause chemical burns and severe inflammation.[8]

Sensitization

A primary concern with isocyanate exposure is the risk of sensitization.[8] Initial exposure may
not produce a severe reaction, but subsequent exposures, even at very low concentrations,
can trigger a severe allergic reaction, most notably occupational asthma.[9] There is evidence
that both respiratory and dermal exposures can lead to sensitization.[7]

Genotoxicity

While specific data for o-tolyl isocyanate is limited, isocyanates as a class have been studied
for their genotoxic potential. For instance, an Ames test has been conducted for some
isocyanates, which is a screen for mutagenic properties.[5]

Carcinogenicity

There is no definitive data classifying o-tolyl isocyanate as a carcinogen.

Mechanism of Toxicity and Signaling Pathways

The toxicity of o-tolyl isocyanate is multifaceted, involving direct chemical reactions with
biomolecules and the subsequent triggering of cellular stress responses. The highly
electrophilic isocyanate group readily reacts with nucleophilic functional groups found in
proteins and peptides, such as sulfhydryl, amino, and hydroxyl groups.
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Protein Adduct Formation

Upon entering the body, o-tolyl isocyanate can covalently bind to endogenous proteins,
forming adducts.[5][10] These modified proteins can lose their biological function and may be
recognized by the immune system as foreign, initiating an allergic response that is
characteristic of isocyanate-induced asthma.[11]

Glutathione Depletion and Oxidative Stress

o-Tolyl isocyanate can react with glutathione (GSH), a critical intracellular antioxidant.[3][12]
Depletion of GSH disrupts the cellular redox balance, leading to a state of oxidative stress.[13]
This is characterized by an accumulation of reactive oxygen species (ROS), which can damage
cellular components, including lipids, proteins, and DNA.

Inflammatory and Apoptotic Signaling Pathways

The cellular damage and oxidative stress induced by o-tolyl isocyanate exposure can activate
several signaling pathways, leading to inflammation and, in severe cases, apoptosis
(programmed cell death).[13] While the precise pathways for o-tolyl isocyanate are not fully
elucidated, research on other isocyanates suggests the involvement of the following:

» Mitogen-Activated Protein Kinase (MAPK) Pathway: The MAPK family of proteins (including
p38, JNK, and ERK) are key regulators of cellular responses to stress.[14][15][16] Activation
of these pathways can lead to the production of pro-inflammatory cytokines and mediators.

o Nuclear factor erythroid 2-related factor 2 (Nrf2) Pathway: The Nrf2 pathway is a primary
cellular defense mechanism against oxidative stress.[17][18][19] Under normal conditions,
Nrf2 is kept inactive. However, upon exposure to electrophiles like isocyanates, Nrf2 is
activated and promotes the expression of antioxidant and detoxification enzymes.

» Nuclear Factor-kappa B (NF-kB) Pathway: NF-kB is a key transcription factor that regulates
the expression of genes involved in inflammation and immunity. Its activation by cellular
stressors can lead to the production of inflammatory cytokines.
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Hypothesized Signaling Pathways in o-Tolyl Isocyanate Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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